Amorphous nickel sulfide nanosheets with embedded vanadium oxide nanocrystals on nickel foam for efficient electrochemical water oxidation†

Journal of Materials Chemistry A Pub Date: 2019-03-27 DOI: 10.1039/C8TA12483C

Abstract

The development of noble-metal-free active oxygen evolution reaction (OER) catalysts for efficient water electrolysis is in high demand. In this work a novel self-supported hierarchical OER catalyst comprising vanadium oxide (VO/VO2) nanocrystals embedded in amorphous trinickel disulfide (Ni3S2) nanosheets grown on Ni foam (VOx/Ni3S2@NF, 2 > x > 1) is reported. This VOx/Ni3S2@NF demonstrates excellent OER activity and durability in alkaline media. To achieve an OER current density of 100 mA cm−2, it requires an overpotential of only 358 mV (or 330 mV after 95% iR compensation), which is even much lower than that for commercial RuO2 catalysts (446 mV). Detailed investigation unveils that the excellent OER performance of VOx/Ni3S2@NF is tightly associated with its rationally combined chemical composition and hierarchical nanostructure; remarkably, the presence of vanadium oxide nanocrystals in the Ni3S2 nanosheets boosts the OER activity by strengthening the Ni–O bond. This work opens a new route to the rational synthesis of highly efficient OER electrocatalysts, and may help deepen our understanding of the OER process catalyzed by non-precious metal-based hybrid electrocatalysts.

Graphical abstract: Amorphous nickel sulfide nanosheets with embedded vanadium oxide nanocrystals on nickel foam for efficient electrochemical water oxidation
Amorphous nickel sulfide nanosheets with embedded vanadium oxide nanocrystals on nickel foam for efficient electrochemical water oxidation†
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